4-Fluoro-5-nitrobenzene-1,2-diamine

• IUPAC Name: 4-fluoro-5-nitrobenzene-1,2-diamine
• InChI: InChI=1S/C6H6FN3O2/c7-3-1-4(8)5(9)2-6(3)10(11)12/h1-2H,8-9H2
• InChI Key: QZNALIMEKAACKP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1[N+](=O)[O-])F)N)N
• Molecular Formula: C6H6FN3O2
• DSSTOX Substance ID: DTXSID00396354
• Molecular Weight: 171.13 g/mol
• CAS RN: 113269-06-0

Description

“4-Fluoro-5-nitrobenzene-1,2-diamine” is a chemical compound with the molecular formula C6H6FN3O2. It is a derivative of benzene, which is one of the fundamental structures in organic chemistry.

Synthesis Analysis

The synthesis of benzene derivatives like “4-Fluoro-5-nitrobenzene-1,2-diamine” often involves electrophilic aromatic substitution. This process includes the addition of an electrophile to the aromatic ring, generating a positively charged intermediate. Then, a proton is removed from this intermediate, yielding a substituted benzene ring.

Molecular Structure Analysis

The molecular structure of “4-Fluoro-5-nitrobenzene-1,2-diamine” consists of a benzene ring substituted with a fluorine atom, two amino groups, and a nitro group. The exact positions of these substituents on the benzene ring can be determined by the numbering in the compound’s name.

Scientific Research Applications

Pharmaceutical Industry

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Agrochemicals

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Safety and Hazards

Safety data for “4-Fluoro-5-nitrobenzene-1,2-diamine” suggests that it may be toxic if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation. Therefore, it is recommended to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition.

Mechanism of Action

Target of Action

It’s worth noting that many nitrobenzene derivatives are known to interact with various cellular targets, including enzymes and receptors, which play crucial roles in cellular processes .

Mode of Action

Nitrobenzene derivatives are generally known to undergo electrophilic aromatic substitution reactions . In the first step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. In the second step, a proton is removed from this intermediate, yielding a substituted benzene ring .

Biochemical Pathways

It’s known that nitrobenzene and its derivatives can be metabolized by bacteria through various catabolic pathways . These pathways involve strategies for overcoming the metabolic block imposed by nitro-substituents on aromatic compounds .

Pharmacokinetics

For instance, compounds with a molecular weight below 500 and a certain degree of solubility are often well-absorbed .

Result of Action

Nitrobenzene derivatives are often associated with a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects .

Action Environment

Factors such as ph, temperature, and the presence of other substances can potentially affect the stability and activity of many chemical compounds .